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Compound of Interest

Compound Name: FTI-2148

Cat. No.: B1674167 Get Quote

Essential Safety and Handling Guide for FTI-
2148
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling FTI-2148. It includes detailed personal

protective equipment (PPE) requirements, step-by-step handling and disposal procedures, and

emergency protocols to ensure a safe laboratory environment.

Chemical and Hazard Information
FTI-2148 is an imidazolo-containing peptidomimetic that acts as a dual inhibitor of farnesyl

transferase (FT-1) and geranylgeranyl transferase-1 (GGT-1).[1][2][3][4] It is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[5]

Chemical Properties:

Property Value

Synonyms FTI-2148 free base

Formula C24H28N4O3S

Molecular Weight 452.573 g/mol [5]

CAS Number 251577-09-0[5]
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Hazard Identification:

Hazard Classification Precautionary Statement

Acute Oral Toxicity Category 4[5] H302: Harmful if swallowed.[5]

Acute Aquatic Toxicity Category 1[5] H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1[5]
H410: Very toxic to aquatic life

with long lasting effects.[5]

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling FTI-2148.

Recommended PPE:

Equipment Specification

Eye Protection Safety goggles with side-shields.[5]

Hand Protection Protective gloves (e.g., nitrile).

Skin and Body Protection Impervious clothing, such as a lab coat.[5]

Respiratory Protection

A suitable respirator should be used when

handling the powder form to avoid dust and

aerosol formation.[5]

Experimental Protocol: Safe Handling and Solution
Preparation
This protocol outlines the procedure for safely preparing a stock solution of FTI-2148.

Materials:

FTI-2148 powder
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Appropriate solvent (e.g., DMSO)

Personal Protective Equipment (see table above)

Chemical fume hood

Analytical balance

Vortex mixer

Sterile conical tubes or vials

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is certified and functioning correctly.

Weighing: Tare a sterile, pre-labeled conical tube or vial on an analytical balance within the

fume hood. Carefully weigh the desired amount of FTI-2148 powder directly into the

container. Avoid generating dust.

Solubilization: In the fume hood, add the appropriate volume of solvent to the container with

the FTI-2148 powder.

Mixing: Cap the container securely and vortex until the solid is completely dissolved.

Storage: Store the resulting solution at -80°C in a tightly sealed container.[4][5] Powder

should be stored at -20°C.[4][5]

Decontamination: Wipe down the work area within the fume hood and any equipment used

with an appropriate cleaning agent.

Waste Disposal: Dispose of all contaminated materials, including empty containers, pipette

tips, and gloves, in a designated hazardous waste container.

Operational and Disposal Plans
Handling and Storage:
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Avoid inhalation, and contact with eyes and skin.[5]

Prevent the formation of dust and aerosols.[5]

Use only in areas with appropriate exhaust ventilation.[5]

Keep the container tightly sealed in a cool, well-ventilated area.[5]

Protect from direct sunlight and sources of ignition.[5]

Spill Management: In the event of a spill, follow the workflow below. Ensure the area is well-

ventilated and restrict access to non-essential personnel.

Immediate Actions

Spill Assessment
Cleanup Procedure Post-Cleanup

Evacuate Immediate Area Alert Supervisor and Safety Officer Isolate the Spill Area Assess Spill Size and Hazard

Small, Manageable SpillEvaluate

Large or Uncontrolled Spill

Evaluate

Don Appropriate PPEProceed with Cleanup

EvacuateBuildingEvacuate Building & Call Emergency Services

Contain the Spill with Absorbent Material Collect Spill Debris into Hazardous Waste Container Decontaminate the Area Dispose of Waste via Approved Channels Document the Incident

Click to download full resolution via product page

Workflow for responding to an FTI-2148 spill.

Disposal: Dispose of FTI-2148 and its container at an approved waste disposal plant.[5] Do not

release into the environment.[5] All disposal activities must comply with local, state, and federal

regulations. Contaminated materials should be collected in sealed containers and handled by a

licensed hazardous waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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